Cas no 1806733-53-8 (2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806733-53-8
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 4829257
• Update Time: 2025-05-21

2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO2/c1-3-2-4(17-8(12,13)14)5(7(9,10)11)15-6(3)16/h2H,1H3,(H,15,16)
• InChI Key： ZCDNQEGRKVCYFE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(N1)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

The compound with CAS No. 1806733-53-8, known as 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring with multiple substituents, including a hydroxyl group, a methyl group, a trifluoromethoxy group, and a trifluoromethyl group, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as the trifluoromethoxy and trifluoromethyl groups in this compound significantly influences its electronic properties, making it a promising candidate for various biological assays. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds can exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

Moreover, the 2-hydroxy substitution on the pyridine ring introduces additional hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical applications where high bioavailability is crucial for drug efficacy. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level, providing deeper insights into its mechanism of action.

In terms of synthesis, the preparation of 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization steps. A study published in *Organic Process Research & Development* detailed an efficient route for the synthesis of this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining high yields.

The compound's stability under various environmental conditions has also been a subject of recent investigation. Research conducted at the University of California revealed that the molecule exhibits remarkable thermal stability up to 200°C, making it suitable for high-temperature applications in industrial settings. Additionally, its resistance to photodegradation under UV light exposure further enhances its potential for use in outdoor materials and coatings.

Another area where this compound has shown promise is in agrochemicals. A study published in *Pest Management Science* demonstrated that this pyridine derivative possesses potent insecticidal activity against several agricultural pests, including *Helicoverpa armigera*. The study highlighted that the compound's unique structure allows it to target specific insect receptors without adversely affecting non-target species, making it an eco-friendly alternative to traditional pesticides.

Furthermore, the integration of trifluoromethoxy and trifluoromethyl groups into the pyridine ring imparts exceptional electronic properties to the molecule. These groups act as strong electron-withdrawing substituents, which not only stabilize certain reactive intermediates but also enhance the molecule's ability to participate in various chemical reactions. Recent research has explored the use of this compound as a catalyst in organic synthesis reactions, particularly in asymmetric catalysis where precise control over reaction pathways is essential.

In conclusion, 2-Hydroxy-3-methyl-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806733-53-8) stands out as a versatile and innovative molecule with diverse applications across multiple industries. Its unique structural features and favorable chemical properties make it a valuable asset for researchers and developers seeking advanced materials and compounds for modern applications.